5-Amino-2-pyridin-2-yl-thiazole-4-carboxylic acid methylamide

• Molecular Formula: C10H10N4OS
• Molecular Weight: 234.28 g/mol
• IUPAC Name: 5-amino-N-methyl-2-pyridin-2-yl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C10H10N4OS/c1-12-9(15)7-8(11)16-10(14-7)6-4-2-3-5-13-6/h2-5H,11H2,1H3,(H,12,15)
• InChI Key: BAWSPOHGYSHPJT-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(SC(=N1)C2=CC=CC=N2)N

Description

5-Amino-2-pyridin-2-yl-thiazole-4-carboxylic acid methylamide is a useful research compound. Its molecular formula is C10H10N4OS and its molecular weight is 234.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Amino-2-pyridin-2-yl-thiazole-4-carboxylic acid methylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Amino-2-pyridin-2-yl-thiazole-4-carboxylic acid methylamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 5-tert-butoxycarbonylamino-2-pyridin-2-yl-thiazole-4-carboxylic acid methylamide (34 mg, 0.10 mmol) in dichloromethane (0.5 ml) was treated with trifluoroacetic acid (0.5 ml) and stirred at ambient temperature for 3 h. After solvent evaporation, the residue was dissolved in ethyl acetate and washed with NaOH (1N aqueous solution), water and brine. The organic layer was dried and the solvent was evaporated. The remaining residue was suspended in diethylether, sucked off, and the remaining material was dried to yield the product as yellow solid (10 mg, 42%).